1-(1-methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride
Overview
Description
1-(1-Methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride is a chemical compound with a unique structure characterized by a methoxy group and a dimethylcyclopentyl ring
Preparation Methods
The synthesis of 1-(1-methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride typically involves multiple steps, starting from readily available precursors. The synthetic route may include the following steps:
Formation of the Cyclopentyl Ring: The initial step involves the formation of the cyclopentyl ring structure, which can be achieved through cyclization reactions.
Introduction of the Methoxy Group: The methoxy group is introduced via methylation reactions, often using reagents like methyl iodide or dimethyl sulfate.
Formation of Hydrochloride Salt: The final step involves the conversion of the free amine to its hydrochloride salt by reacting with hydrochloric acid.
Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and controlled reaction conditions.
Chemical Reactions Analysis
1-(1-Methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group or the amine group can be replaced by other functional groups using appropriate reagents.
Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts to facilitate the reactions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(1-Methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interaction with biological macromolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(1-methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses. The specific molecular targets and pathways involved depend on the context of its application and the biological system being studied.
Comparison with Similar Compounds
1-(1-Methoxy-3,3-dimethylcyclopentyl)methanamine hydrochloride can be compared with other similar compounds, such as:
- 1-(1-Methoxy-3-methylcyclopentyl)methanamine hydrochloride
- 1-(1-Methoxy-3,3-dimethylcyclohexyl)methanamine hydrochloride
- 1-(1-Methoxy-3,3-dimethylcyclopentyl)ethanamine hydrochloride
These compounds share structural similarities but differ in the substitution patterns on the cyclopentyl or cyclohexyl rings
Properties
CAS No. |
2703782-50-5 |
|---|---|
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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